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Solubility Profile of Sodium Chromate
Decahydrate: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility profile of sodium

chromate decahydrate (Na₂CrO₄·10H₂O) in various solvents. The information is intended to be

a valuable resource for researchers, scientists, and professionals in drug development and

other scientific fields where the solubility of this compound is of interest.

Physicochemical Properties
Sodium chromate decahydrate is a yellow, crystalline solid that is hygroscopic in nature. It is

important to note that the decahydrate form is stable at room temperature but has a melting

point of 20°C[1][2]. Above this temperature, it begins to lose water of hydration, transitioning to

the hexahydrate, tetrahydrate, and eventually the anhydrous form at higher temperatures. This

phase behavior is critical when considering its solubility at different temperatures.

Quantitative Solubility Data
The solubility of sodium chromate has been determined in a range of solvents. The following

tables summarize the available quantitative data.
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Table 1: Solubility of Sodium Chromate in Water[1][2][3][4]

Temperature (°C) Solubility ( g/100 mL)

0 31.8

20 44.3 (wt%)

25 84.5

30 87.3 (g/L)

40 48.8 (wt%)

60 53.5 (wt%)

80 55.8 (wt%)

100 126.7

Table 2: Solubility of Sodium Chromate in Organic Solvents[1][2][3][4][5][6]

Solvent Temperature (°C) Solubility

Methanol 25 0.344 g/100 mL

Ethanol -
Slightly soluble / Sparingly

soluble

Acetone - Data not available

Diethyl Ether - Data not available

Tetrahydrofuran - Data not available

Dimethyl Sulfoxide (DMSO) -

Data not available for sodium

chromate. For the related

compound, sodium dichromate

dihydrate, the solubility is 12

g/100g .

Dimethylformamide (DMF) - Data not available
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Experimental Protocols for Solubility Determination
The determination of the solubility of sodium chromate decahydrate can be carried out using

established methods for inorganic salts. The isothermal equilibrium method followed by

gravimetric analysis is a common and reliable approach.

Isothermal Equilibrium Method
This method involves establishing a saturated solution of the solute in the solvent at a constant

temperature.

Apparatus:

Constant temperature water bath or incubator

Sealable glass vials or flasks

Magnetic stirrer and stir bars or a mechanical shaker

Calibrated thermometer

Filtration apparatus (e.g., syringe filters with appropriate membrane)

Analytical balance

Procedure:

Sample Preparation: Add an excess amount of sodium chromate decahydrate to a known

volume or mass of the solvent in a sealable vial. The excess solid is crucial to ensure that

the solution reaches saturation.

Equilibration: Place the vial in a constant temperature bath or shaker. Agitate the mixture

vigorously for a prolonged period (e.g., 24-72 hours) to ensure that equilibrium is reached.

The time required for equilibration should be determined experimentally by taking

measurements at different time points until the concentration of the solute in the solution

remains constant.
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Phase Separation: Once equilibrium is achieved, allow the undissolved solid to settle.

Carefully withdraw a sample of the supernatant using a pre-heated or pre-cooled syringe to

the equilibration temperature to avoid precipitation or further dissolution. Immediately filter

the sample using a syringe filter of a pore size sufficient to remove all undissolved particles

(e.g., 0.45 µm).

Analysis: The concentration of the sodium chromate in the clear, saturated filtrate is then

determined using a suitable analytical method, such as gravimetric analysis.

Gravimetric Analysis
This method determines the mass of the solute in a known mass or volume of the saturated

solution.

Apparatus:

Evaporating dish or weighing boat

Drying oven

Desiccator

Analytical balance

Procedure:

Weighing the Sample: Accurately weigh a clean, dry evaporating dish. Transfer a known

volume or mass of the clear, saturated filtrate into the pre-weighed dish and record the total

mass.

Evaporation: Gently heat the evaporating dish to evaporate the solvent. This should be done

in a fume hood. For water, a steam bath or a hot plate at a low setting can be used. For

organic solvents, appropriate heating methods that avoid ignition should be employed.

Drying: Once the solvent has evaporated, place the evaporating dish containing the solid

residue in a drying oven at an appropriate temperature (e.g., 105-110°C) to remove any

remaining traces of solvent and water of hydration if the anhydrous solubility is being
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determined. Dry the sample to a constant weight, which is confirmed by repeated cycles of

drying, cooling in a desiccator, and weighing until the mass no longer changes.

Calculation: The solubility is calculated as the mass of the dried sodium chromate per 100

mL or 100 g of the solvent.

Visualizations
The following diagrams illustrate the experimental workflow for solubility determination and the

key factors influencing the solubility of sodium chromate decahydrate.

Experimental Workflow for Solubility Determination
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Caption: Workflow for determining the solubility of sodium chromate decahydrate.
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Factors Affecting Solubility
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Caption: Key factors influencing the solubility of sodium chromate decahydrate.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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